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Compound of Interest

Compound Name: D-Fructose-180-2

Cat. No.: B12392501

Essential Safety and Handling of D-Fructose-180-2

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, operational, and disposal information for
handling D-Fructose-180-2 in a laboratory setting. Understanding and implementing these
procedures is critical for ensuring a safe research environment and maintaining compliance
with regulatory standards. D-Fructose-180-2 is a stable, non-radioactive isotopically labeled
form of D-Fructose. The presence of the Oxygen-18 isotope does not confer additional
chemical hazards beyond those of standard D-Fructose.

Personal Protective Equipment (PPE)

As D-Fructose is not classified as a hazardous substance, the primary safety concern is the
prevention of dust inhalation and direct contact with eyes and skin, which could cause minor
irritation. The personal protective equipment required for handling D-Fructose-180-2 is
consistent with standard laboratory practices for non-hazardous chemicals.
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PPE Category Item Specifications Rationale

Protects against
Eye/Face Protection Safety Glasses with side shields airborne particles and

accidental splashes.

Prevents contact of
Skin Protection Laboratory Coat Standard the chemical with skin

and clothing.

Minimizes direct skin
Gloves Nitrile or Latex contact during
handling.

Prevents inhalation of

] fine particles,
. _ . Recommended if dust _
Respiratory Protection  Dust Mask/Respirator ) especially when
is generated i
handling the powder

form.

Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of D-Fructose-180-2 and

ensuring a safe laboratory environment.

Procedure Guideline Details

_ . _ Minimizes the potential for dust
General Handling Use in a well-ventilated area. ) ) )
accumulation and inhalation.

Handle the powder gently to

Avoid creating dust. prevent it from becoming
airborne.
Store in a tightly sealed Protects the compound from
Storage ) ] o
container. moisture and contamination.

_ Prevents degradation of the
Store in a cool, dry place.
product.
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Accidental Release Measures

In the event of a spill, follow these procedures to safely clean the affected area.

Spill Size Containment and Cleanup
Sweep up the material, avoiding dust
Small Spill generation. Place in a suitable, labeled
container for disposal.
_ Evacuate the area. Use a HEPA-filtered vacuum
Large Spill

for cleanup to prevent dust dispersal.

Disposal Plan

Since Oxygen-18 is a stable, non-radioactive isotope, D-Fructose-180-2 is not considered

radioactive waste.[1][2] Therefore, its disposal should follow the protocols for non-hazardous

chemical waste, in accordance with local, state, and federal regulations.

Waste Type

Disposal Container Disposal Procedure

Solid D-Fructose-180-2

Dispose of in accordance with

Labeled, sealed container for

your institution's and local

non-hazardous chemical

government's chemical waste

waste. o
guidelines.
) ) Labeled, sealed bag or Segregate from general waste
Contaminated Materials (e.g., ) ) ] ] )
) container for solid chemical and dispose of as chemical
gloves, wipes)
waste. waste.

Solutions containing D-
Fructose-180-2

Labeled, sealed container for

Do not pour down the drain.

non-hazardous liquid chemical

waste.

Dispose of as chemical waste.

Visual Guidance

Logical Workflow for Handling D-Fructose-180-2
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Workflow for Safe Handling of D-Fructose-180-2
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Caption: A logical workflow for the safe handling of D-Fructose-180-2.
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Decision Process for PPE Selection

Decision Tree for PPE Selection

Handling Solid? Handling Liquid?
Yes Yes
No No
es No Yes No

Add Dust Mask Lab Coat, Gloves Add Face Shield Lab Coat, Gloves, Safety Glasses

Click to download full resolution via product page

Caption: A decision tree to guide the selection of appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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